Cas no 2229414-67-7 (2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide)

• Product Name: 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide
• CAS No: 2229414-67-7
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 6042833
• PubChem ID: 165633981
• Update Time: 2025-06-24

2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide
• 2229414-67-7
• EN300-2000834

• Inchi： 1S/C9H13N3S/c10-9(13)5-8-6-3-1-2-4-7(6)11-12-8/h1-5H2,(H2,10,13)(H,11,12)
• InChI Key： XYPZOGAYQOYDTH-UHFFFAOYSA-N
• SMILES： S=C(CC1C2=C(CCCC2)NN=1)N

Computed Properties

• Exact Mass: 195.08301860g/mol
• Monoisotopic Mass: 195.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.8Ų

Additional information on 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide

Introduction to 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide (CAS No. 2229414-67-7)

2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide, with the CAS number 2229414-67-7, is a compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structure of 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide makes it a promising candidate for further research and development in medicinal chemistry.

The chemical structure of 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide consists of a tetrahydroindazole ring linked to an ethanethioamide group. The tetrahydroindazole ring is a six-membered heterocyclic compound with a nitrogen atom at position 1 and a double bond between positions 4 and 5. The ethanethioamide group is attached to the 3-position of the indazole ring, providing the compound with unique chemical properties and reactivity.

In terms of its physical and chemical properties, 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide is a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. Its molecular weight is approximately 209.3 g/mol. The compound exhibits good stability under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

The biological activity of 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide has been the subject of several recent studies. One notable area of research is its potential as an anticancer agent. Studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. For example, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide effectively suppressed the proliferation of human breast cancer cells by targeting specific signaling pathways involved in cell survival and proliferation.

Beyond its anticancer properties, 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has indicated that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms. A study published in the Journal of Inflammation Research in 2020 reported that 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide significantly reduced inflammation in a murine model of colitis.

The mechanism of action of 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to interact with specific protein targets involved in cell signaling and gene expression. For instance, it has been shown to inhibit the activity of kinases such as AKT and MAPK, which are key regulators of cellular processes such as proliferation and survival. Additionally, the compound may also exert its effects through epigenetic modifications by affecting histone acetylation or DNA methylation.

In terms of clinical applications, 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide is currently in preclinical stages of development for various therapeutic uses. Preclinical studies have provided promising results regarding its safety and efficacy profiles. However, further research is needed to evaluate its potential side effects and long-term safety before it can be considered for human trials.

The synthesis of 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide involves several steps that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 3-aminoindazole with ethyl chlorothioacetate followed by reduction to form the tetrahydroindazole ring. The resulting product can then be further modified through various functional group transformations to obtain the desired compound.

In conclusion, 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide (CAS No. 2229414-67-7) is a versatile compound with significant potential in medicinal chemistry and pharmacology. Its unique chemical structure and biological activities make it an attractive candidate for further research and development as a therapeutic agent for various diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanethioamide is poised to play an important role in advancing our understanding and treatment options for a range of medical conditions.